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Compound of Interest

Compound Name: N-cyclopentyl-2-furamide

CAS No.: 349110-01-6

Cat. No.: B6618968

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-cyclopentyl-2-furamide is a niche chemical compound with the CAS Number 349110-01-6.

While specific research on this molecule is limited in publicly available literature, its structural

motifs—a furan ring and a cyclopentyl amide group—are of significant interest in medicinal

chemistry and materials science. This guide provides a comprehensive overview of N-
cyclopentyl-2-furamide, including its chemical identity, a probable synthetic route, and its

potential applications in research and drug discovery based on the known properties of its

constituent chemical groups.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-cyclopentyl-2-furamide is

presented in the table below.
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Property Value Source

CAS Number 349110-01-6 [1]

Molecular Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.22 g/mol
Inferred from molecular

formula

IUPAC Name
N-cyclopentylfuran-2-

carboxamide
Inferred from structure

Appearance Not specified (likely a solid)
General observation for similar

amides

Solubility

Expected to be soluble in

organic solvents like DMSO,

DMF, and alcohols.

General properties of similar

organic compounds

Synthesis of N-cyclopentyl-2-furamide
While a specific, published protocol for the synthesis of N-cyclopentyl-2-furamide is not

readily available, a standard and reliable method would be the amide coupling of 2-furoic acid

and cyclopentylamine. This reaction typically involves the activation of the carboxylic acid

group of 2-furoic acid to facilitate nucleophilic attack by the amine group of cyclopentylamine.

Proposed Synthetic Workflow: Amide Coupling
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Caption: Proposed synthesis of N-cyclopentyl-2-furamide.

Detailed Experimental Protocol (Hypothetical)
Reaction Setup: To a solution of 2-furoic acid (1.0 eq) in an anhydrous solvent such as

dichloromethane (DCM) or dimethylformamide (DMF), add a coupling agent like N,N'-

dicyclohexylcarbodiimide (DCC, 1.1 eq) or a combination of 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC, 1.1 eq) and 1-hydroxybenzotriazole (HOBt, 1.1

eq). The reaction is typically stirred at 0°C for 30 minutes to form the activated ester.

Amine Addition: To the activated 2-furoic acid solution, add cyclopentylamine (1.0 eq)

dropwise at 0°C.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for

12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b6618968/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-cyclopentyl-2-furamide
https://www.benchchem.com/product/b6618968/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-cyclopentyl-2-furamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6618968?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup and Purification: Upon completion, filter the reaction mixture to remove any

precipitated byproducts (e.g., dicyclohexylurea if DCC is used). The filtrate is then washed

sequentially with a weak acid (e.g., 1M HCl) to remove excess amine, a weak base (e.g.,

saturated NaHCO₃) to remove unreacted carboxylic acid, and brine. The organic layer is

dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced

pressure. The crude product can be purified by column chromatography on silica gel or by

recrystallization to yield pure N-cyclopentyl-2-furamide.

Potential Applications in Research and Drug
Development
The furan and cyclopentyl moieties are present in numerous biologically active compounds,

suggesting that N-cyclopentyl-2-furamide could serve as a valuable building block or a

candidate molecule in drug discovery programs.

Role of the Furan Moiety
The furan ring is a versatile heterocyclic scaffold found in many pharmaceuticals. It can act as

a bioisostere for other aromatic rings and participate in various non-covalent interactions with

biological targets. The furan oxygen can act as a hydrogen bond acceptor, and the aromatic

system can engage in π-π stacking interactions.

Significance of the Cyclopentyl Group
The cyclopentyl group is a common feature in drug candidates as it can increase lipophilicity,

which may improve cell membrane permeability and overall pharmacokinetic properties. Its

non-planar, puckered conformation can also provide a better fit into the hydrophobic pockets of

target proteins compared to linear alkyl chains. The incorporation of a cyclopentyl ring can

enhance metabolic stability by blocking sites susceptible to enzymatic degradation.

Potential Therapeutic Areas
Given the properties of its constituent parts, N-cyclopentyl-2-furamide and its derivatives

could be explored for a variety of therapeutic applications, including but not limited to:

Antimicrobial Agents: Furan derivatives have been investigated for their antibacterial and

antifungal activities.
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Anticancer Agents: The furan scaffold is present in several compounds with antiproliferative

effects.

Neurological Disorders: The lipophilic nature of the cyclopentyl group may facilitate crossing

the blood-brain barrier, making such compounds interesting for CNS drug discovery.

Safety and Handling
As with any chemical, N-cyclopentyl-2-furamide should be handled with appropriate safety

precautions. It is recommended to work in a well-ventilated fume hood and wear personal

protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Suppliers
N-cyclopentyl-2-furamide is available from specialized chemical suppliers. One known

supplier is:

Sigma-Aldrich: A subsidiary of Merck KGaA, Darmstadt, Germany.[1]

Conclusion
N-cyclopentyl-2-furamide is a chemical compound with potential utility in synthetic and

medicinal chemistry. While specific data on its properties and applications are scarce, its

constituent furan and cyclopentyl groups are well-established pharmacophores. This guide

provides a foundational understanding of the compound, a plausible synthetic route, and

highlights its potential as a building block for the development of novel molecules with

interesting biological activities. Further research into the specific properties and biological

effects of N-cyclopentyl-2-furamide is warranted to fully elucidate its potential.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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